Cas no 188883-59-2 (3-Piperidinepropanoic acid, ethyl ester, (3S)-)

• Product Name: 3-Piperidinepropanoic acid, ethyl ester, (3S)-
• CAS No: 188883-59-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 2785917
• Update Time: 2025-05-20

3-Piperidinepropanoic acid, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanoic acid, ethyl ester, (3S)-

• Inchi： 1S/C10H19NO2/c1-2-13-10(12)6-5-9-4-3-7-11-8-9/h9,11H,2-8H2,1H3/t9-/m0/s1
• InChI Key： DPBSXYRJZFUOIL-VIFPVBQESA-N
• SMILES： O(CC)C(CC[C@H]1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3

Additional information on 3-Piperidinepropanoic acid, ethyl ester, (3S)-

Comprehensive Guide to 3-Piperidinepropanoic acid, ethyl ester, (3S)- (CAS No. 188883-59-2)

3-Piperidinepropanoic acid, ethyl ester, (3S)- is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. With the CAS number 188883-59-2, this compound has garnered attention for its unique structural properties and potential utility in drug development. Researchers and industry professionals frequently search for "3-Piperidinepropanoic acid ethyl ester synthesis" or "CAS 188883-59-2 applications," highlighting the growing interest in this molecule.

The compound belongs to the class of piperidine derivatives, which are widely studied for their role in medicinal chemistry. The (3S)- configuration adds stereochemical specificity, making it valuable for enantioselective synthesis. Recent trends in drug discovery emphasize the importance of chiral building blocks like 3-Piperidinepropanoic acid, ethyl ester, (3S)-, particularly for designing central nervous system (CNS) targeting molecules. This aligns with popular search queries such as "chiral piperidine derivatives in drug design" and "stereoselective synthesis of ethyl esters."

From a chemical perspective, 3-Piperidinepropanoic acid, ethyl ester, (3S)- features a piperidine ring attached to a propanoic acid ethyl ester moiety. This structure offers versatility in synthetic applications, enabling modifications for various pharmacological targets. The ethyl ester group enhances solubility, a critical factor in bioavailability—a topic frequently searched as "ester prodrug strategies." Researchers exploring "piperidine-based scaffold optimization" often consider this compound due to its balanced lipophilicity and functional group compatibility.

In pharmaceutical applications, 3-Piperidinepropanoic acid, ethyl ester, (3S)- serves as an intermediate in synthesizing bioactive molecules. Its relevance in developing neuromodulators and enzyme inhibitors has been noted in recent publications. Industry professionals searching for "CAS 188883-59-2 supplier" or "high-purity piperidine esters" reflect the demand for reliable sources of this compound. The growing focus on precision medicine and personalized therapies further drives interest in stereochemically defined intermediates like this one.

The synthesis of 3-Piperidinepropanoic acid, ethyl ester, (3S)- typically involves stereocontrolled reactions to ensure the desired (3S)- configuration. Modern synthetic routes emphasize green chemistry principles, aligning with the trending search term "sustainable synthesis of chiral esters." Catalytic asymmetric hydrogenation and enzymatic resolution methods are among the techniques explored, addressing the need for environmentally friendly processes in fine chemical production.

Quality control for CAS 188883-59-2 requires advanced analytical techniques, including chiral HPLC and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards demanded by pharmaceutical applications. Laboratory searches for "analytical methods for piperidine derivatives" underscore the importance of robust characterization protocols. The compound's stability profile and storage conditions are also critical considerations for researchers and manufacturers alike.

Market analysis indicates steady growth in demand for 3-Piperidinepropanoic acid, ethyl ester, (3S)-, particularly from contract research organizations and academic institutions. The compound's role in fragment-based drug discovery and combinatorial chemistry contributes to its market relevance. Business-related searches such as "piperidine ester market trends" and "specialty chemical sourcing strategies" reflect the commercial interest in this niche chemical.

From a regulatory standpoint, 3-Piperidinepropanoic acid, ethyl ester, (3S)- requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended during handling. This aligns with frequently searched workplace safety topics like "safe handling of laboratory esters" and "chemical storage best practices."

Future research directions for 3-Piperidinepropanoic acid, ethyl ester, (3S)- may explore its potential in novel drug delivery systems and as a building block for multifunctional pharmaceutical agents. The intersection of synthetic chemistry and computational drug design, often searched as "AI in molecular building block selection," presents exciting opportunities for optimizing this compound's applications. Continued innovation in asymmetric synthesis methods will further enhance access to this valuable chiral intermediate.

In conclusion, 3-Piperidinepropanoic acid, ethyl ester, (3S)- (CAS No. 188883-59-2) represents an important compound in modern chemical research and pharmaceutical development. Its stereochemical purity, synthetic versatility, and potential biological relevance make it a subject of ongoing investigation. As the chemical industry evolves toward more sophisticated and targeted therapies, compounds like this will remain at the forefront of medicinal chemistry innovation.